Cas no 36529-48-3 (Acetamide,N-(1,1-dioxido-3-oxo-5-phenyl-4-isothiazolidinyl)-, cis- (9CI))

• Product Name: Acetamide,N-(1,1-dioxido-3-oxo-5-phenyl-4-isothiazolidinyl)-, cis- (9CI)
• CAS No: 36529-48-3
• MF: C₁₁H₁₂N₂O₄S
• MW: 268.288981437683
• CID: 319165
• PubChem ID: 287405
• Update Time: 2025-04-19

Acetamide,N-(1,1-dioxido-3-oxo-5-phenyl-4-isothiazolidinyl)-, cis- (9CI) Chemical and Physical Properties

Names and Identifiers

• Acetamide,N-(1,1-dioxido-3-oxo-5-phenyl-4-isothiazolidinyl)-, cis- (9CI)
• N-(1,1,3-trioxo-5-phenyl-1,2-thiazolidin-4-yl)acetamide
• NSC-147413
• 36529-48-3
• 36529-52-9
• NSC147413
• DTXSID50957833
• NSC-147412
• N-(3-Hydroxy-1,1-dioxo-5-phenyl-4,5-dihydro-1H-1lambda~6~,2-thiazol-4-yl)ethanimidic acid
• DTXSID90301917
• NSC147412
• n-(1,1-dioxido-3-oxo-5-phenyl-1,2-thiazolidin-4-yl)acetamide

• Inchi： 1S/C11H12N2O4S/c1-7(14)12-9-10(8-5-3-2-4-6-8)18(16,17)13-11(9)15/h2-6,9-10H,1H3,(H,12,14)(H,13,15)
• InChI Key： DZOZVHMZYOTNIS-UHFFFAOYSA-N
• SMILES： S1(C(C2C=CC=CC=2)C(C(N1)=O)NC(C)=O)(=O)=O

Computed Properties

• Exact Mass: 268.052
• Monoisotopic Mass: 268.052
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 448
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 101Ų

Experimental Properties

• Density: 1.45
• Boiling Point: °Cat760mmHg
• Flash Point: °C